1-(2-Furoyl)-4-{[4-(2-methylphenoxy)phenyl]sulfonyl}piperazine

• IUPAC Name: furan-2-yl-[4-[4-(2-methylphenoxy)phenyl]sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C22H22N2O5S/c1-17-5-2-3-6-20(17)29-18-8-10-19(11-9-18)30(26,27)24-14-12-23(13-15-24)22(25)21-7-4-16-28-21/h2-11,16H,12-15H2,1H3
• InChI Key: HPQBSIGGILODDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol

Description

1-(2-Furoyl)-4-{[4-(2-methylphenoxy)phenyl]sulfonyl}piperazine, also known as TAK-659, is a small molecule inhibitor that selectively targets the Bruton's tyrosine kinase (BTK) protein. BTK is a key component of the B-cell receptor signaling pathway, which plays a critical role in the development and survival of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.

Scientific Research Applications

Antibacterial Potential and Drug Design

1-(2-Furoyl)-4-{[4-(2-methylphenoxy)phenyl]sulfonyl}piperazine derivatives have shown significant antibacterial potential against pathogenic bacteria. These compounds exhibit low minimum inhibitory concentration (MIC) values, suggesting their high antibacterial potential compared to ciprofloxacin. Their mild hemolytic profiles indicate promise for drug designing and development, focusing on enhancing antibacterial efficacy while minimizing cytotoxicity. The synthesis of N-sulfonated derivatives of (2-furoyl)piperazine underlines the versatility of this chemical framework in generating potentially useful antibacterial agents M. Abbasi et al., 2022.

Potential for Treating Alzheimer's Disease

The creation of sulfonamide derivatives of 2-furoic piperazide, including 1-(2-furoyl)piperazine, has explored their inhibitory potential against α-glucosidase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes. These compounds were identified as promising inhibitors, which is significant for drug discovery and development aimed at treating type 2 diabetes and Alzheimer's diseases. The bioactivity potentials of these compounds were further supported by molecular docking studies, indicating their potential application in the treatment of Alzheimer's disease through enzyme inhibition strategies M. Abbasi et al., 2018.

Enzyme Inhibition and Therapeutic Potential

Further research into 2-furoyl piperazine based sulfonamide derivatives has highlighted their potential as therapeutic agents targeting Alzheimer's disease. The inhibitory evaluation against BChE and the determination of cytotoxicity through hemolysis of bovine red blood cells provided insights into designing promising medicinal scaffolds. The structural characterization and assessment of inhibitory potential underscore the importance of 1-(2-Furoyl)-4-{[4-(2-methylphenoxy)phenyl]sulfonyl}piperazine derivatives in developing treatments for neurodegenerative diseases, with a focus on enzyme inhibition as a viable therapeutic strategy Mubashir Hassan et al., 2019.